Cas no 30461-77-9 (Methyl (E)-3,4-Dimethoxycinnamate)

• Product Name: Methyl (E)-3,4-Dimethoxycinnamate
• CAS No: 30461-77-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1443190
• PubChem ID: 766745
• Update Time: 2025-09-22

Methyl (E)-3,4-Dimethoxycinnamate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester, (E)-
• JXRYDOZRPYFBKO-FNORWQNLSA-N
• MFCD00458425
• methyl-3,4-dimethoxycinnamate
• methyl (E)-3-(3,4-dimethoxyphenyl)-2-propenoate
• AC9185
• SR-01000513605
• methyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• Methyl 3,4-dimethoxycinnamate
• 2-Propenoic acid,3-(3,4-dimethoxyphenyl)-, methyl ester
• methyl (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• Cinnamic acid, 3,4-dimethoxy-, methyl ester
• STK523949
• Q27159283
• Cinnamic acid,4-dimethoxy-, methyl ester
• A870594
• CHEMBL17647
• NSC4331
• Methyl ester of 3,4-Dimethoxycinnamic acid
• EN300-1453736
• 3-(3,4-dimethoxyphenyl)-acrylic acid methyl ester
• 3,4-Dimethoxy-trans-cinnamic acid,methyl ester
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester
• NSC-4331
• 5396-64-5
• trans-3,4-dimethoxycinnamic acid methyl ester
• Methyl 3-(3,4-dimethoxyphenyl)acrylate
• AI3-23964
• 2-Propenoic acid,4-dimethoxyphenyl)-, methyl ester
• Z18296037
• Methyl 3-(3,4-dimethoxyphenyl)-prop-2-enoate
• CHEBI:86899
• Methyl (E)-3-(3,4-Dimethoxyphenyl)acrylate
• Methyl (E)-3,4-Dimethoxycinnamate
• methyl 3-(3,4-dimethoxyphenyl)-2-propenoate
• SCHEMBL2411955
• NSC 4331
• Methyl 3-(3',4'-Dimethoxyphenyl)propenoate
• SR-01000513605-1
• 3,4-O-Dimethylcaffeic acid methyl ester
• bmse010231
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester, trans
• Methyl 3,4-dimethyoxycinnamate
• CS-0343002
• DA-69830
• 10R-0609
• HY-W242821
• 30461-77-9
• (E)-3,4-Dimethoxycinnamic Acid Methyl Ester; (E)-Methyl 3-(3,4-Dimethoxyphenyl)acrylate; 3-(3,4-Dimethoxyphenyl)-methyl Ester-2-propenoic Acid; (E)- 3,4-Dimethoxy-methyl Ester Cinnamic Acid; Methyl trans-3,4-Dimethoxycinnamate;
• AKOS000492770

• MDL： MFCD00458425
• Inchi： 1S/C12H14O4/c1-14-10-6-4-9(8-11(10)15-2)5-7-12(13)16-3/h4-8H,1-3H3/b7-5+
• InChI Key： JXRYDOZRPYFBKO-FNORWQNLSA-N
• SMILES： COC(/C=C/C1C=C(OC)C(OC)=CC=1)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 1.154

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives